Cas no 1339389-74-0 (3-(3,5-dimethyl-1H-pyrazol-1-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 1339389-74-0
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 5573358
• Update Time: 2025-05-20

3-(3,5-dimethyl-1H-pyrazol-1-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanol, 3,5-dimethyl-α-(trifluoromethyl)-
• 3-(3,5-dimethyl-1h-pyrazol-1-yl)-1,1,1-trifluoropropan-2-ol
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-1,1,1-trifluoropropan-2-ol

• Inchi： 1S/C8H11F3N2O/c1-5-3-6(2)13(12-5)4-7(14)8(9,10)11/h3,7,14H,4H2,1-2H3
• InChI Key： OEVKWLIVCLYZKL-UHFFFAOYSA-N
• SMILES： N1(CC(C(F)(F)F)O)C(C)=CC(C)=N1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 273.0±40.0 °C(Predicted)
• pka: 11.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)-1,1,1-trifluoropropan-2-ol

Introduction to 3-(3,5-dimethyl-1H-pyrazol-1-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 1339389-74-0)

3-(3,5-dimethyl-1H-pyrazol-1-yl)-1,1,1-trifluoropropan-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1339389-74-0, represents a convergence of structural complexity and potential biological activity. The presence of a pyrazole moiety, combined with a trifluoropropyl side chain, endows this molecule with distinctive electronic and steric properties that make it a promising candidate for further exploration in drug discovery.

The pyrazole scaffold is a heterocyclic aromatic ring system that has been extensively studied for its versatility in medicinal chemistry. Pyrazole derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The introduction of alkyl groups at the 3 and 5 positions of the pyrazole ring, as seen in this compound (3,5-dimethyl-1H-pyrazol-1-yl), further modulates its pharmacokinetic and pharmacodynamic profiles. This modification enhances the compound's stability and solubility while potentially improving its interaction with biological targets.

The trifluoropropyl group (-CF₃) is another critical feature of this molecule. Fluorine atoms are highly electronegative and can significantly influence the electronic properties of adjacent atoms. The introduction of three fluorine atoms in the trifluoropropyl group increases the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These modifications can lead to improved binding affinity to biological receptors and prolonged half-life in vivo.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3-(3,5-dimethyl-1H-pyrazol-1-yl)-1,1,1-trifluoropropan-2-ol with greater accuracy. These tools have been instrumental in identifying potential lead compounds for various therapeutic applications. For instance, studies have suggested that pyrazole derivatives can interact with enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and obesity. The trifluoropropyl group may further enhance these interactions by optimizing the compound's binding affinity.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial experiments indicate that it may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The pyrazole moiety is known to disrupt key signaling pathways by binding to enzymes such as kinases. The additional steric hindrance provided by the dimethyl groups could improve selectivity against off-target enzymes, reducing side effects.

The synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-1,1,1-trifluoropropan-2-ol presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, have made it possible to construct complex molecules more efficiently. These techniques are particularly valuable for introducing fluorinated groups into organic compounds.

The trifluoromethylation reaction is a key step in synthesizing this compound. This reaction involves the introduction of a -CF₃ group into an organic molecule using reagents such as trifluoromethyl iodide or copper(I) triflate. Recent developments in catalytic systems have improved the efficiency and selectivity of these reactions, making them more suitable for industrial-scale production.

As research progresses, the potential applications of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-1,1,1-trifluoropropan-2-ol are likely to expand beyond cancer therapy. Its structural features make it a versatile scaffold for developing drugs targeting neurological disorders, infectious diseases, and inflammatory conditions. The combination of a bioactive pyrazole core with a lipophilic trifluoropropyl group offers a unique balance of properties that could be exploited for therapeutic benefit.

Future studies will focus on optimizing the pharmacokinetic properties of this compound through structure-based drug design approaches. Techniques such as molecular dynamics simulations can help researchers understand how the molecule interacts with biological targets at an atomic level. This information can guide modifications aimed at improving bioavailability and reducing toxicity.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter a molecule's pharmacological profile by affecting its solubility, metabolic stability, and binding affinity. The widespread use of fluorinated compounds in approved drugs underscores their importance in modern drug discovery. Compounds like 3-(3,5-dimethyl-1H-pyrazol-1-yl)-1,1,1-trifluoropropan-2-ol exemplify how strategic incorporation of fluorine can lead to novel therapeutic agents.

In conclusion,3-(3,5-dimethyl-lH-pyrazol-l-yI)-l,l,l-trifluoro-propan-l-l-alcohol (CAS No.l 1339389-l74-O) represents a promising candidate for further exploration in pharmaceutical research Its unique structural features combine bioactive moieties with optimized physicochemical properties making it an attractive scaffold for developing new drugs The ongoing studies into its biological activity synthesis methodologies and pharmacokinetic profile promise to unlock new therapeutic possibilities